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Compound of Interest

Compound Name:
(E)-3-(6-bromopyridin-2-

yl)acrylaldehyde

Cat. No.: B1149216 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the factors influencing the chemical stability of

bromopyridine aldehydes and outlines best practices for their storage and handling. These

compounds are pivotal intermediates in the synthesis of pharmaceuticals, agrochemicals, and

fine chemicals.[1] Understanding their stability is critical for ensuring the integrity of research

and the quality of manufactured products.

Introduction to Bromopyridine Aldehydes
Bromopyridine aldehydes are a class of heterocyclic organic compounds characterized by a

pyridine ring substituted with both a bromine atom and an aldehyde (formyl) group. The relative

positions of these functional groups significantly influence the molecule's reactivity,

physicochemical properties, and stability. They serve as versatile building blocks in organic

synthesis, primarily due to the reactivity of the aldehyde group and the potential for the bromo-

substituted pyridine ring to participate in cross-coupling reactions.[2][3]

Physicochemical Properties
The stability of bromopyridine aldehydes is intrinsically linked to their physical and chemical

properties. The table below summarizes key data for several common isomers.
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Compound
Name

CAS Number
Molecular
Formula

Melting Point
(°C)

Boiling Point
(°C)

2-Bromo-3-

pyridinecarboxal

dehyde

128071-75-0 C₆H₄BrNO 73 100 @ 3mmHg

3-Bromo-2-

pyridinecarboxal

dehyde

405174-97-2 C₆H₄BrNO N/A
223 @

760mmHg

5-Bromopyridine-

2-carbaldehyde
31181-90-5 C₆H₄BrNO 91 - 96 70 @ 26mmHg

5-Bromo-3-

pyridinecarboxal

dehyde (5-

Bromonicotinalde

hyde)

113118-81-3 C₆H₄BrNO 98 N/A

6-Bromo-3-

pyridinecarboxal

dehyde

149806-06-4 C₆H₄BrNO 104 - 110 N/A

Data sourced from multiple chemical suppliers and safety data sheets.[1][4][5][6][7]

Factors Influencing Chemical Stability
The chemical stability of bromopyridine aldehydes is influenced by several external factors.

Proper control of these factors is essential to prevent degradation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.lookchem.com/casno405174-97-2.html
https://www.chemicalbook.com/msds/5-bromopyridine-2-carbaldehyde.htm
https://www.echemi.com/produce/pr2406271235-2-bromo-3-pyridinecarboxaldehyde.html
https://www.fishersci.ca/shop/products/5-bromo-3-pyridinecarboxaldehyde-tci-america-2/p-7122979
https://www.sigmaaldrich.com/JP/ja/product/aldrich/596280
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bromopyridine Aldehyde Stability

Influencing Factors

Potential Degradation Products
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Caption: Factors influencing bromopyridine aldehyde stability.

Temperature: High temperatures can accelerate decomposition. Some bromopyridine

aldehydes are relatively stable at room temperature, but refrigerated or frozen conditions are

often recommended for long-term storage.[4][8]

Light: Exposure to light, particularly UV radiation, can provide the energy to initiate

degradation reactions, such as polymerization or decomposition.

Air/Oxygen: The aldehyde functional group is susceptible to oxidation, which converts it into

the corresponding carboxylic acid. This process can be accelerated by air exposure.

Moisture: Aldehydes can react with water to form hydrates. The presence of moisture can

also facilitate other degradation pathways. It is recommended to handle these compounds in

a dry environment.
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Incompatible Materials: Contact with strong oxidizing agents, strong bases, and strong

reducing agents can lead to vigorous and potentially hazardous reactions.[9]

Recommended Storage and Handling
To maintain the purity and integrity of bromopyridine aldehydes, strict adherence to proper

storage and handling protocols is necessary. The following tables summarize the

recommended conditions based on available safety data sheets.

Table 2: Recommended Storage Conditions

Parameter Recommendation Rationale Citations

Temperature

Store in a cool, dry

place. Recommended

temperatures range

from 2-8°C to -20°C or

-80°C for solutions.

Minimizes degradation

kinetics and reduces

vapor pressure.

[1][4][8]

Atmosphere

Store under an inert

gas (e.g., nitrogen or

argon).

Prevents oxidation of

the aldehyde group by

atmospheric oxygen.

[1][8]

Container

Keep container tightly

closed in a dry and

well-ventilated place.

Prevents

contamination and

exposure to moisture

and air.

[4][10][11]

Light Protect from light.
Avoids light-catalyzed

degradation reactions.
[12]

Table 3: Key Incompatible Materials
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Material Class Examples Potential Hazard Citations

Strong Oxidizing

Agents

Peroxides, Nitrates,

Perchlorates

Can cause vigorous

oxidation of the

aldehyde, potentially

leading to fire or

explosion.

[4][9]

Strong Bases

Sodium Hydroxide,

Potassium tert-

butoxide

Can catalyze aldol

condensation/polymeri

zation or other

decomposition

reactions.

[9]

Strong Reducing

Agents

Hydrides (e.g.,

NaBH₄)

Can reduce the

aldehyde group.
[9]

Potential Degradation Pathways
While bromopyridine aldehydes are generally stable under recommended conditions, they can

degrade through several mechanisms if stored improperly.[4][9] The primary pathways include

oxidation of the aldehyde to a carboxylic acid, polymerization, and decomposition under high

heat, which can release hazardous gases like nitrogen oxides (NOx), carbon oxides (COx), and

hydrogen bromide (HBr).[4][9]
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Degradation Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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